Cas no 2137510-50-8 (4-amino-1-methyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione)

• Product Name: 4-amino-1-methyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione
• CAS No: 2137510-50-8
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 6050287
• PubChem ID: 165843346
• Update Time: 2025-06-09

4-amino-1-methyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione
• 4-amino-1-methyl-2lambda6-thia-1-azaspiro[4.5]decane-2,2-dione
• 2137510-50-8
• EN300-1122904

• Inchi： 1S/C9H18N2O2S/c1-11-9(5-3-2-4-6-9)8(10)7-14(11,12)13/h8H,2-7,10H2,1H3
• InChI Key： XCDWFEWWXFBTRG-UHFFFAOYSA-N
• SMILES： S1(CC(C2(CCCCC2)N1C)N)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-1-methyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione

Comprehensive Overview of 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione (CAS No. 2137510-50-8)

The compound 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione (CAS No. 2137510-50-8) is a highly specialized spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a spiro[4.5]decane core and a thiadiazine-dione moiety, make it a valuable scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting neurological disorders, inflammatory diseases, and metabolic syndromes, which are among the most pressing health challenges today.

One of the key reasons for the growing interest in 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione is its ability to modulate specific biological pathways. The presence of an amino group and a methyl substituent on the nitrogen atom enhances its binding affinity to various enzyme targets. This has led to its exploration as a potential small-molecule inhibitor in the treatment of conditions like neurodegenerative diseases and autoimmune disorders. Recent studies have also highlighted its role in oxidative stress mitigation, a topic of immense relevance given the increasing focus on aging-related research and lifestyle diseases.

From a synthetic chemistry perspective, the preparation of 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione involves sophisticated multi-step organic synthesis protocols. The spirocyclic framework is constructed through ring-closing reactions, while the thiadiazine-dione moiety is introduced via sulfur incorporation strategies. These methods are often optimized for high yield and stereochemical purity, as impurities can significantly impact the compound's pharmacological profile. The compound's CAS No. 2137510-50-8 serves as a critical identifier for researchers sourcing it from chemical databases or commercial suppliers.

In the context of drug development, 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione is often compared to other spirocyclic compounds due to its structural versatility. Its rigid spiro core provides conformational constraints that can enhance target selectivity, a feature highly sought after in the design of next-generation therapeutics. Additionally, its solubility and bioavailability properties are subjects of ongoing research, as these factors are critical for its translation into clinical applications. The compound's potential to cross the blood-brain barrier has also sparked interest in its use for central nervous system (CNS) disorders.

The scientific community continues to explore the structure-activity relationships (SAR) of 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione, with a focus on optimizing its pharmacokinetic and pharmacodynamic properties. Advances in computational chemistry and molecular docking have facilitated the identification of its potential binding sites and mechanisms of action. These insights are invaluable for the rational design of derivatives with improved efficacy and safety profiles. As the demand for precision medicine grows, compounds like this are likely to play a pivotal role in addressing unmet medical needs.

In summary, 4-amino-1-methyl-2λ⁶-thia-1-azaspiro[4.5]decane-2,2-dione (CAS No. 2137510-50-8) represents a promising candidate for future therapeutic applications. Its unique chemical structure, combined with its potential to address global health challenges, makes it a subject of intense research. Whether you are a medicinal chemist, a pharmacologist, or a biotech enthusiast, understanding the properties and potential of this compound is essential for staying at the forefront of innovative drug discovery.